Cas no 40358-33-6 (2,3,4,5-tetrahydro-1,5-benzothiazepine)

2,3,4,5-tetrahydro-1,5-benzothiazepine structure

40358-33-6 structure

Product Name:2,3,4,5-tetrahydro-1,5-benzothiazepine

CAS No:40358-33-6

MF:C₉H₁₁NS

MW:165.25534081459

CID:333161

PubChem ID:93963

Update Time:2025-04-19

2,3,4,5-tetrahydro-1,5-benzothiazepine Chemical and Physical Properties

Names and Identifiers

- 1,5-Benzothiazepine,2,3,4,5-tetrahydro-
- 2,3,4,5-TETRAHYDRO-1,5-BENZOTHIAZEPINE
- 2,3,4,5-tetrahydro-benzo[b][1,4]thiazepine
- 1,5-benzothiazepine,2,3,4,5-tetrahydro
- 2,3,4,5-tetrahydro-1,5 benzothiazepine
- 2,3,4,5-Tetrahydro-benzo[b][1,4]thiazepin
- 2,3,4,5-tetrahydro-1,5-benzothiazepine hydrobromide
- Z57044255
- 40358-33-6
- EN300-11411
- A904643
- SCHEMBL1395667
- XSLBWZNMWUEVMS-UHFFFAOYSA-N
- AKOS000264932
- F2124-0746
- 2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine
- DTXSID30275921
- CS-0270479
- HMS1773H14
- 2,3,4,5-tetrahydro-1,5-benzothiazepine
- MDL： MFCD06364981
- Inchi： 1S/C9H11NS/c1-2-5-9-8(4-1)10-6-3-7-11-9/h1-2,4-5,10H,3,6-7H2
- InChI Key： XSLBWZNMWUEVMS-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2NCCC1

Computed Properties

Exact Mass: 165.06100
Monoisotopic Mass: 165.061
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.105
Boiling Point: 290.6°C at 760 mmHg
Flash Point: 129.5°C
Refractive Index: 1.582
PSA: 37.33000
LogP: 2.73230

2,3,4,5-tetrahydro-1,5-benzothiazepine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3,4,5-tetrahydro-1,5-benzothiazepine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T207311-100mg	2,3,4,5-Tetrahydro-1,5-benzothiazepine	40358-33-6		100mg	$ 50.00	2022-06-03
TRC	T207311-500mg	2,3,4,5-Tetrahydro-1,5-benzothiazepine	40358-33-6		500mg	$ 210.00	2022-06-03
TRC	T207311-1g	2,3,4,5-Tetrahydro-1,5-benzothiazepine	40358-33-6		1g	$ 320.00	2022-06-03
Enamine	EN300-11411-0.05g	2,3,4,5-tetrahydro-1,5-benzothiazepine	40358-33-6	95.0%	0.05g	$51.0	2025-03-21
Enamine	EN300-11411-0.1g	2,3,4,5-tetrahydro-1,5-benzothiazepine	40358-33-6	95.0%	0.1g	$77.0	2025-03-21
Enamine	EN300-11411-0.25g	2,3,4,5-tetrahydro-1,5-benzothiazepine	40358-33-6	95.0%	0.25g	$108.0	2025-03-21
Enamine	EN300-11411-0.5g	2,3,4,5-tetrahydro-1,5-benzothiazepine	40358-33-6	95.0%	0.5g	$171.0	2025-03-21
Enamine	EN300-11411-1.0g	2,3,4,5-tetrahydro-1,5-benzothiazepine	40358-33-6	95.0%	1.0g	$219.0	2025-03-21
Enamine	EN300-11411-2.5g	2,3,4,5-tetrahydro-1,5-benzothiazepine	40358-33-6	95.0%	2.5g	$488.0	2025-03-21
Enamine	EN300-11411-5.0g	2,3,4,5-tetrahydro-1,5-benzothiazepine	40358-33-6	95.0%	5.0g	$936.0	2025-03-21

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Cas no 40358-33-6 (2,3,4,5-tetrahydro-1,5-benzothiazepine)

2,3,4,5-tetrahydro-1,5-benzothiazepine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,3,4,5-tetrahydro-1,5-benzothiazepine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,3,4,5-tetrahydro-1,5-benzothiazepine Pricemore >>

2,3,4,5-tetrahydro-1,5-benzothiazepine Related Literature

Related Categories

40358-33-6 (2,3,4,5-tetrahydro-1,5-benzothiazepine) Related Products